Cas no 18034-03-2 (2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine)
18034-03-2 structure
Product Name:2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine
CAS No:18034-03-2
MF:C20H15NO4
MW:333.337405443192
CID:906839
PubChem ID:296524
Update Time:2025-04-19
2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine
- 2,3-Dimethoxy-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridin
- 2,3-dimethoxy[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
- 2,3-dimethoxy-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
- 8,9-dimethoxy-2,3-methylenedioxybenzo[c]phenanthridine
- CHEMBL521226
- nornitidine
- NSC166719
- SCHEMBL11742867
- NSC-166719
- 18034-03-2
- DTXSID60304657
- N-Nornitidine
- N-Demethylnitidine
-
- Inchi: 1S/C20H15NO4/c1-22-16-6-12-9-21-20-13(14(12)7-17(16)23-2)4-3-11-5-18-19(8-15(11)20)25-10-24-18/h3-9H,10H2,1-2H3
- InChI Key: LMLYRQCAWCJVML-UHFFFAOYSA-N
- SMILES: O1COC2=CC3=CC=C4C5C=C(C(=CC=5C=NC4=C3C=C12)OC)OC
Computed Properties
- Exact Mass: 333.10015
- Monoisotopic Mass: 333.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
- LogP: 4.28710
2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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